Cas no 954224-32-9 (3-(4-bromo-phenoxymethyl)-azetidine)

• Product Name: 3-(4-bromo-phenoxymethyl)-azetidine
• CAS No: 954224-32-9
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 1986212
• PubChem ID: 24902362
• Update Time: 2025-04-21

3-(4-bromo-phenoxymethyl)-azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-phenoxymethyl)-azetidine
• 3-((4-Amino-5-methoxy-o-tolyl)azo)-4-methoxybenzenesulphonic acid
• 3-[(4-amino-5-methoxy-o-tolyl)azo]-4-methoxybenzenesulfonic acid
• 3-[(4-bromophenoxy)methyl]azetidine
• AC1MI6ND
• EINECS 277-742-9
• SIXVZVAAECLMNI-UHFFFAOYSA-N
• SCHEMBL15301000
• 3-((4-Bromophenoxy)methyl)azetidine
• DA-24537
• 954224-32-9

• Inchi： 1S/C10H12BrNO/c11-9-1-3-10(4-2-9)13-7-8-5-12-6-8/h1-4,8,12H,5-7H2
• InChI Key： SIXVZVAAECLMNI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC1CNC1

Computed Properties

• Exact Mass: 241.01000
• Monoisotopic Mass: 241.01023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.37610